Cas no 288251-86-5 (5-nitro-2-(1-piperazinyl)-Benzonitrile)

• Product Name: 5-nitro-2-(1-piperazinyl)-Benzonitrile
• CAS No: 288251-86-5
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 1110377
• PubChem ID: 16768291
• Update Time: 2025-04-20

5-nitro-2-(1-piperazinyl)-Benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-nitro-2-(1-piperazinyl)-Benzonitrile
• 5-nitro-2-(piperazin-1-yl)benzonitrile
• 1-(2-cyano-4-nitrophenyl)piperazine
• 5-nitro-2-piperazinebenzonitrile
• 5-Nitro-2-piperazin-1-yl-benzonitrile
• 5-NITRO-2-PIPERAZIN-1-YLBENZONITRILE
• DTXSID601285601
• AKOS000124304
• LAZSCXFXUBMGGC-UHFFFAOYSA-N
• 5-Nitro-2-(1-piperazinyl)benzonitrile
• 288251-86-5
• SCHEMBL3656638
• GS1537

• Inchi： 1S/C11H12N4O2/c12-8-9-7-10(15(16)17)1-2-11(9)14-5-3-13-4-6-14/h1-2,7,13H,3-6H2
• InChI Key： LAZSCXFXUBMGGC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=C(C#N)C=1)N1CCNCC1)=O

Computed Properties

• Exact Mass: 232.09600
• Monoisotopic Mass: 232.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• PSA: 84.88000
• LogP: 1.79308